Cas no 129422-12-4 (iodozinc(1+),2-methanidyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: iodozinc(1+),2-methanidyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 129422-12-4
• MF: C₇H₁₄BIO₂Zn
• MW: 333.309331417084
• CID: 2769736
• PubChem ID: 15977316
• Update Time: 2025-04-21

iodozinc(1+),2-methanidyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• iodozinc(1+),2-methanidyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Knochel's borylmethylzinc reagent;
• DTXSID40471932
• 129422-12-4
• Zinc, iodo[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-

• Inchi： 1S/C7H14BO2.HI.Zn/c1-6(2)7(3,4)10-8(5)9-6;;/h5H2,1-4H3;1H;/q-1;;+2/p-1
• InChI Key： SLOMCUAKURJWPT-UHFFFAOYSA-M
• SMILES： I[Zn+].O1B([CH2-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 331.94200
• Monoisotopic Mass: 331.94230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: -1.90620